5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole
Description
5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H11ClFN5O3S and its molecular weight is 395.79. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitubercular Applications
Compounds related to the specified chemical structure have been synthesized and assessed for their antimicrobial as well as antitubercular activities. For instance, a series of benzene sulfonamide pyrazole oxadiazole derivatives, closely related to the compound of interest, demonstrated significant antimicrobial and antitubercular properties. These compounds were tested against various bacterial strains, including E. coli, P. aeruginosa, S. aureus, and S. pyogenes, showing good antibacterial activity compared to standard drugs like Ampicillin. Additionally, certain derivatives exhibited notable antitubercular activity against M. tuberculosis H37Rv, with molecular docking studies highlighting their potential mechanism of inhibition against Mycobacterium tuberculosis β-ketoacyl-acyl carrier protein synthase A (Kas-A) (Shingare et al., 2022).
Antifungal Applications
Derivatives containing 1,3,4-oxadiazole moieties have shown promising antifungal activities against various plant pathogenic fungi. For example, sulfone derivatives containing 1,3,4-oxadiazole moieties exhibited significant antifungal effects, with some compounds outperforming commercial fungicides like hymexazol. These findings suggest the potential of these derivatives as lead compounds for developing new agrochemicals aimed at controlling fungal pathogens (Xu et al., 2011).
Pesticidal Activities
The exploration of novel compounds for pesticidal activities is crucial due to the increasing resistance to existing pesticides. A study involving the synthesis of pyrimidin-4-amine derivatives with a 5-(trifluoromethyl)-1,2,4-oxadiazole moiety revealed excellent insecticidal and fungicidal activities against a range of pests and fungi. This work highlights the potential of these compounds in developing new pesticides with novel modes of action, providing a foundation for future optimization and design of more active compounds (Liu et al., 2021).
properties
IUPAC Name |
5-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFN5O3S/c16-11-6-10(2-3-12(11)17)26(23,24)22-7-9(8-22)15-20-14(21-25-15)13-18-4-1-5-19-13/h1-6,9H,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHASGPPYZRBTQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=NC(=NO3)C4=NC=CC=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFN5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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